3,5-dichloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-methoxybenzamide

• Molecular Formula: C11H10Cl2N2O2S
• Molecular Weight: 305.2 g/mol
• IUPAC Name: 3,5-dichloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-methoxybenzamide
• InChI: InChI=1S/C11H10Cl2N2O2S/c1-17-9-7(12)4-6(5-8(9)13)10(16)15-11-14-2-3-18-11/h4-5H,2-3H2,1H3,(H,14,15,16)
• InChI Key: OOLVQKSGJKOVEL-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1Cl)C(=O)NC2=NCCS2)Cl

Description

3,5-dichloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-methoxybenzamide is a chemical compound with potential applications in scientific research. It is a small molecule that belongs to the class of benzamides and has been shown to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 3,5-dichloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-methoxybenzamide is not fully understood. However, studies have suggested that the compound may exert its biological activities through the modulation of various signaling pathways. For example, it has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses. The compound has also been reported to induce apoptosis in cancer cells through the activation of caspase enzymes.
Biochemical and Physiological Effects
Studies have shown that 3,5-dichloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-methoxybenzamide can affect various biochemical and physiological processes. For example, it has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound has also been reported to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, it has been shown to have antibacterial and antifungal activities.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3,5-dichloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-methoxybenzamide in lab experiments is its potential to exhibit various biological activities. This makes it a versatile compound that can be used in different research areas. Another advantage is that the synthesis method is relatively simple and can be scaled up to produce large quantities of the compound.
One of the limitations of using 3,5-dichloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-methoxybenzamide in lab experiments is the lack of information on its toxicity and safety profile. This makes it important to conduct toxicity studies before using the compound in vivo. Another limitation is that the compound may exhibit non-specific effects on cells, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 3,5-dichloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-methoxybenzamide. One direction is to investigate its potential as a therapeutic agent for various diseases. For example, the compound may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis. Another direction is to explore its mechanism of action in more detail, which can help identify new targets for drug development. Finally, there is a need to conduct more studies on the safety and toxicity profile of the compound to ensure its safe use in vivo.
Conclusion
In conclusion, 3,5-dichloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-methoxybenzamide is a small molecule with potential applications in scientific research. The compound exhibits various biological activities and has been reported to have anti-inflammatory, anti-tumor, and anti-microbial activities. The synthesis method is relatively simple, and the compound can be produced in large quantities. However, there is a need for more studies on its safety and toxicity profile before using it in vivo. Future research directions include investigating its potential as a therapeutic agent and exploring its mechanism of action in more detail.

Synthesis Methods

The synthesis of 3,5-dichloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-methoxybenzamide involves the reaction of 3,5-dichloro-4-methoxybenzoic acid with thiosemicarbazide in the presence of a catalyst. The reaction proceeds through the formation of an intermediate that undergoes cyclization to form the final product. The synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

3,5-dichloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-4-methoxybenzamide has been shown to exhibit various biological activities that make it a potential candidate for scientific research. The compound has been reported to have anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been shown to exhibit inhibitory effects on enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease.